6-Methyl-hepten-2-one

• CAS No.: 110-93-0
• Product Name: 6-Methyl-hepten-2-one
• Molecular Formula: C8H14O
• Molecular Weight: 126.2 g/mol
• IUPAC Name: 6-methylhept-5-en-2-one
• Standard InChI: InChI=1S/C8H14O/c1-7(2)5-4-6-8(3)9/h5H,4,6H2,1-3H3
• Standard InChIKey: UHEPJGULSIKKTP-UHFFFAOYSA-N
• SMILES: CC(=CCCC(=O)C)C
• Canonical SMILES: CC(=CCCC(=O)C)C
• Boiling Point: 173.5 °C; 173 °C @ 760 MM HG
• Colorform: COLORLESS LIQUID
• Density: d20 0.86; 0.8546 @ 16 °C/4 °C; 0.846-0.854
• Flash Point: 135 °F (57 °C)
• Melting Point: -67.1 °C; Mp -67 °; FP: -67.1 °C; -67°C
• Physical Description: Liquid; Colourless slightly yellow liquid; strong fatty, green citrus-like odou
• Description: , also known as methylheptenone or fema 2707, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is an apple, bitter, and citrus tasting compound that can be found in a number of food items such as enokitake, ohelo berry, common sage, and green vegetables. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.; Sulcatone is a heptenone that is hept-5-en-2-one substituted by a methyl group at position 6. It is a volatile oil component of citronella oil, lemon-grass oil and palmarosa oil. It has a role as an alarm pheromone, a volatile oil component and a plant metabolite. It is a methyl ketone and a heptenone.
• Solubility: INSOL IN WATER; SOL IN ALL PROP WITH ALCOHOL, ETHER; Insoluble in water; soluble in oils and organic solvents; Miscible at room temperature (in ethanol)
• Synonyms: 2-Methyl-2-hepten-6-one; 2-Methyl-2-heptene-6-ketone; 2-Methyl-2-heptene-6-one; 2-Methyl-6-oxo-2-heptene; 2-Oxo-6-methylhept-5-ene; 6-Methyl-5-hepten-2-ketone; 6-Methyl-5-hepten-2-one; 6-Methyl-5-heptene-2-one; 6-Methyl-Δ5-hepten-2-one; Isoprenylacet
• Vapor Density: 4.35 (AIR= 1)
• PubChem Compound: 9862
• Last Modified: Nov 11 2021